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Compound of Interest
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Cat. No.: B15345265

Executive Summary

Fenoprop, a potent phenoxyalkanoic acid herbicide, was historically significant in the control of
broadleaf and woody plants. This technical guide provides a comprehensive overview of
Fenoprop, with a specific focus on its formulation as an ethanolamine salt. While historical
records on the specific discovery of "Fenoprop ethanolamine" are not detailed in publicly
available literature, this document extrapolates its development within the broader context of
phenoxy herbicide formulations. Amine salts, such as the ethanolamine form, were crucial for
enhancing the water solubility and, consequently, the agricultural utility of the parent acid. This
guide details the history of Fenoprop's development and subsequent discontinuation, its
physicochemical properties, mechanism of action as a synthetic auxin, and representative
experimental protocols for its synthesis and analysis.

Introduction to Fenoprop and Phenoxy Herbicides

Fenoprop, chemically known as 2-(2,4,5-trichlorophenoxy)propionic acid, belongs to the family
of phenoxy herbicides.[1] These synthetic compounds mimic the action of natural plant growth
hormones, specifically auxins like indole-3-acetic acid (IAA).[1] When applied to susceptible
plants, they induce rapid and uncontrolled growth, leading to the plant's demise.[1] This
selective action against broadleaf plants made them highly effective for weed control in
monocotyledonous crops such as cereals and grasses.[2]

Phenoxy herbicides are organic acids and are generally characterized by low solubility in water.
[3] To overcome this limitation for effective application as aqueous sprays, they are often
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converted into salt or ester forms.[4][5] The formation of amine salts, by reacting the acidic
herbicide with an amine like ethanolamine or triethanolamine, significantly increases water
solubility, allowing for the creation of stable aqueous concentrates.[4][5]

Discovery and History of Fenoprop (Silvex)

Research into chlorinated phenoxy compounds during the Second World War led to the
discovery of their herbicidal properties, revolutionizing weed control.[4] Fenoprop, also widely
known by its trade name Silvex and as 2,4,5-TP, was developed in the post-war period and saw
extensive use from 1945 onwards.[1] It is an analogue of another significant phenoxy herbicide,
2,4,5-T, with the key difference being the substitution of the acetic acid side chain with a
propionic acid group.[1]

The primary application of Fenoprop was as a post-emergence herbicide for the control of
woody plants and broadleaf herbaceous weeds in various settings, including rice and
sugarcane fields, rangelands, and lawns.[1] However, a significant concern with the
manufacturing process of 2,4,5-trichlorophenol, a precursor for both 2,4,5-T and Fenoprop, was
the potential for contamination with the highly toxic and carcinogenic compound 2,3,7,8-
tetrachlorodibenzo-p-dioxin (TCDD).[6] Growing concerns over the health and environmental
effects of TCDD led to increased regulatory scrutiny. In 1985, the U.S. Environmental
Protection Agency (EPA) banned all uses of Fenoprop in the United States.[1]

Fenoprop Ethanolamine: A Formulation Perspective

While specific documentation detailing the first synthesis or discovery of Fenoprop
ethanolamine is not readily available, its creation is a logical step in the formulation chemistry
of phenoxy herbicides. The compound is a salt formed through an acid-base reaction between
the acidic Fenoprop and the basic ethanolamine. The primary purpose of creating this salt is to
enhance the water solubility of the active ingredient.

Formulations of phenoxy herbicides as amine salts were common practice.[4] For instance, a
"triethanolamine salt" of Silvex was registered with the EPA, with an approval date in 1967 and
a cancellation in 1983. This indicates that amine salt formulations of Fenoprop were
commercially produced and used. The ethanolamine salt would offer similar advantages,
creating a product that could be easily diluted with water by the end-user to create a stable
spray solution.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://chemcess.com/phenoxy-herbicides-production-uses-and-toxicology/
https://encyclopedia.pub/entry/47255
https://chemcess.com/phenoxy-herbicides-production-uses-and-toxicology/
https://encyclopedia.pub/entry/47255
https://chemcess.com/phenoxy-herbicides-production-uses-and-toxicology/
https://en.wikipedia.org/wiki/Fenoprop
https://en.wikipedia.org/wiki/Fenoprop
https://en.wikipedia.org/wiki/Fenoprop
https://pubchem.ncbi.nlm.nih.gov/compound/Fenoprop
https://en.wikipedia.org/wiki/Fenoprop
https://www.benchchem.com/product/b15345265?utm_src=pdf-body
https://www.benchchem.com/product/b15345265?utm_src=pdf-body
https://www.benchchem.com/product/b15345265?utm_src=pdf-body
https://chemcess.com/phenoxy-herbicides-production-uses-and-toxicology/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

The properties of Fenoprop are well-documented. The formation of the ethanolamine salt would
alter these properties, most notably increasing its water solubility and likely modifying its
melting point and vapor pressure.

Table 1: Physicochemical Properties of Fenoprop

Property Value

Chemical Formula CoH7CI303

Molar Mass 269.51 g/mol
Appearance White powder
Melting Point 180 °C

pKa 2.84

Log P (octanol-water partition coefficient) 3.8

Water Solubility Moderately soluble

(Data sourced from[1])

Mechanism of Action: Synthetic Auxin Pathway

Fenoprop exerts its herbicidal effects by acting as a synthetic auxin.[1] In plants, auxins are
critical hormones that regulate cell division, elongation, and differentiation. Fenoprop mimics
natural auxins but is not readily metabolized by the plant, leading to a persistent and
overwhelming hormonal signal.

This hormonal overdose disrupts numerous physiological processes, including:
o Gene Expression: It alters the expression of genes involved in growth and development.

o Cell Wall Plasticity: It leads to uncontrolled cell expansion and division.
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» Vascular Tissue Disruption: It causes abnormal development of xylem and phloem, impeding

water and nutrient transport.
o Epinasty: It results in the twisting and curling of stems and leaves.

Ultimately, this chaotic and unregulated growth exhausts the plant's resources, leading to its
death.
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Caption: Synthetic auxin (Fenoprop) signaling pathway leading to uncontrolled plant growth.

Experimental Protocols
Representative Synthesis of Fenoprop

The commercial production of Fenoprop generally involves a nucleophilic aromatic substitution
reaction.[7] A typical synthesis pathway starts with the preparation of 2,4,5-trichlorophenal,
which is then reacted with a propionic acid derivative.

Workflow for Fenoprop Synthesis:

e Phenol Neutralization: 2,4,5-trichlorophenol is reacted with an alkali (e.g., sodium hydroxide)
in a solvent to form the corresponding sodium 2,4,5-trichlorophenate.
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o Condensation Reaction: The sodium 2,4,5-trichlorophenate is then reacted with a chloro-
propionic acid salt (e.g., sodium 2-chloropropionate) under controlled temperature and
pressure. This condensation reaction forms the sodium salt of Fenoprop.

 Acidification: The reaction mixture is cooled, and a strong acid (e.g., sulfuric acid) is added to
precipitate the Fenoprop free acid.

« Purification: The crude Fenoprop is then purified, typically through recrystallization from an
appropriate solvent, to achieve the desired purity.
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Caption: A representative experimental workflow for the synthesis of Fenoprop.
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Formation of Fenoprop Ethanolamine Salt

The creation of the ethanolamine salt is a straightforward acid-base neutralization reaction.

Fenoprop (Acid) Ethanolamine (Base)
CoH7CI30s3 C2H7NO

A cid-Base Reaction
in Solvent

Product
\/

Fenoprop Ethanolamine Salt
C11H14CIsNOa4
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Caption: Chemical reaction for the formation of Fenoprop Ethanolamine salt.

Representative Analytical Methodology: Gas
Chromatography

Gas chromatography (GC) is a suitable method for the analysis of Fenoprop, often after a
derivatization step to convert the carboxylic acid to a more volatile ester (e.g., a methyl ester).

Protocol Outline:

o Sample Preparation (Extraction): The sample matrix (e.g., soil, water) is extracted with an
organic solvent. A clean-up step, such as solid-phase extraction (SPE), may be necessary to
remove interfering compounds.

» Derivatization: The carboxylic acid group of Fenoprop is converted to an ester (e.g., by
reaction with diazomethane or BFs/methanol) to increase its volatility for GC analysis.

e GC Analysis:

o Injection: The derivatized sample is injected into the GC.
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o Separation: The sample is vaporized and carried by an inert gas through a capillary
column (e.g., DB-5MS). The separation is based on the differential partitioning of the
analyte between the mobile phase (carrier gas) and the stationary phase (column coating).

o Detection: As the analyte elutes from the column, it is detected by a suitable detector, such
as a mass spectrometer (MS) or an electron capture detector (ECD).

e Quantification: The concentration of Fenoprop is determined by comparing the peak area of
the analyte in the sample to that of known calibration standards.

Toxicology and Environmental Fate

Fenoprop is classified as moderately toxic to mammals via the oral route.[7] Long-term
exposure has been associated with potential liver and kidney problems.[8] A major toxicological
concern is not with Fenoprop itself, but with the potential for contamination with TCDD, a
known carcinogen.[6]

In the environment, Fenoprop is not expected to be highly persistent in soil.[7] Its mobility in
soil can vary depending on the formulation and soil type.[7] Biodegradation is a significant
route of dissipation.[7]

Regulatory Status and Discontinuation

Due to concerns over TCDD contamination and its potential health effects, the use of Fenoprop
has been discontinued in many countries. In the United States, the EPA cancelled all remaining
uses of Fenoprop in 1985.[1] Its international trade is also restricted.

Conclusion

Fenoprop ethanolamine represents a specific formulation of the historically important but now
obsolete herbicide, Fenoprop (Silvex). While detailed records of its individual discovery and
development are sparse, its existence is a clear example of the chemical strategies employed
to enhance the efficacy of phenoxy herbicides by improving their water solubility. The core of its
history, mechanism, and eventual decline is intrinsically linked to the parent compound,
Fenoprop, and the broader concerns over dioxin contamination that led to the prohibition of
many chlorinated phenoxy herbicides. This guide provides a technical foundation for
understanding this compound within its scientific and historical context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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